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Introduction

Intestinal adaptation is a natural compensatory process that occurs following significant loss of
intestinal length, as seen in Short Bowel Syndrome (SBS). This process involves morphological
and functional changes in the remaining intestine to enhance nutrient and fluid absorption. FE
203799, also known as apraglutide, is a novel, long-acting synthetic analog of glucagon-like
peptide-2 (GLP-2).[1][2][3] GLP-2 is a key intestinotrophic hormone that promotes intestinal
growth and function.[4][5][6] FE 203799 is under development for the treatment of intestinal
failure associated with SBS.[7] These application notes provide detailed protocols for assessing
the effects of FE 203799 on intestinal adaptation in both preclinical and clinical settings.

Mechanism of Action: The GLP-2 Signaling Pathway

FE 203799 exerts its effects by activating the GLP-2 receptor, a G protein-coupled receptor
expressed in enteroendocrine cells and enteric neurons.[4] This activation initiates a signaling
cascade that leads to the stimulation of crypt cell proliferation and inhibition of apoptosis,
ultimately increasing the mucosal surface area and enhancing absorptive capacity.[4] The
signaling also involves the release of downstream mediators like Insulin-like Growth Factor-1
(IGF-1).[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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